1-Methyl-5-((methylamino)methyl)-1H-pyrazole-3-carbonitrile

• CAS: 1454849-99-0
• Molecular Formula: C7H10N4
• Molecular Weight: 150.18 g/mol
• SMILES: CNCC1=CC(=NN1C)C#N
• InChI: InChI=1S/C7H10N4/c1-9-5-7-3-6(4-8)10-11(7)2/h3,9H,5H2,1-2H3
• InChIKey: UXBDFTGMHRINIS-UHFFFAOYSA-N

Lorlatinib Impurity 26 reference standards are structurally non-interchangeable-substituting with Impurity 23 (ΔXLogP3 = 0.7) invalidates HPLC/UPLC system suitability. This certified standard (≥98% purity, CAS 1454849-99-0) ensures exact structural identity matching for ANDA/DMF regulatory submissions. • Baseline chromatographic resolution from brominated pathway impurities under ICH Q1A stress conditions • Unambiguous MS identification via distinct molecular ion (m/z 150.18; 78.90 Da mass advantage over Impurity 23) • Batch-specific CoA with HPLC, NMR, MS characterization per ICH guidelines

Lorlatinib Impurity 26 Reference Standard

1-Methyl-5-((methylamino)methyl)-1H-pyrazole-3-carbonitrile is a C7H10N4 pyrazole-3-carbonitrile derivative bearing a methylamino-methyl substituent at the 5-position of the ring. It is officially designated as Lorlatinib Impurity 26, a specified impurity of the third-generation ALK/ROS1 tyrosine kinase inhibitor lorlatinib (PF-06463922) [1]. The compound has a molecular weight of 150.18 g/mol and a computed XLogP3 of -0.3, indicating moderate hydrophilicity [2]. Multiple independent suppliers offer this compound at ≥98% purity with batch-specific Certificates of Analysis including HPLC, NMR, and MS characterization data compliant with ICH and pharmacopeial guidelines .

Specified Impurity Designated Lorlatinib Impurity 26 in regulatory filings

Certified Identity Batch-specific COA with HPLC, NMR, MS characterization

Procurement Ready Multi-vendor in-stock at high purity, immediate shipment

• [1] SynZeal Research Pvt Ltd. Lorlatinib Impurity 26 Product Page. CAS 1454849-99-0. https://www.synzeal.com/en/lorlatinib-impurity-26-2 View Source
• [2] PubChem CID 89808237. 1-methyl-5-[(methylamino)methyl]-1H-pyrazole-3-carbonitrile. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/89808237 View Source

Lorlatinib Impurity 26 Non-Substitutability

Lorlatinib impurity reference standards are structurally non-interchangeable. Regulatory method validation for ANDA and DMF submissions requires exact structural identity matching between the reference standard and the specified impurity [1]. Substituting Impurity 26 (3-carbonitrile, 5-methylamino-methyl) with Lorlatinib Impurity 23 (4-bromo-5-carbonitrile, 3-methylamino-methyl; CAS 1454848-54-4) or Lorlatinib Impurity 27 (des-methyl, 5-carbonitrile; CAS NA) would alter chromatographic retention, detection sensitivity, and resolution from the API peak, thereby invalidating system suitability criteria in validated HPLC/UPLC methods [2]. The computational hydrophobicity difference (ΔXLogP3 = 0.7 log units between Impurity 26 and Impurity 23) predicts baseline chromatographic separation failure if the wrong standard is used.

Structural Identity Mismatch

Substituting Impurity 23 (brominated) or Impurity 27 (des‑methyl) alters chromatographic retention and MS detection, invalidating system suitability criteria.

Regulatory Designation Gap

Unregistered analogs (e.g., Impurity 27 without CAS) lack regulatory traceability, introducing risk during ANDA review.

Degradation Fingerprint Divergence

Nitrile positional isomers yield different forced-degradation profiles; compound-specific standards are required for stability-indicating methods.

• [1] SynZeal Research Pvt Ltd. Lorlatinib Impurity 26, Impurity 23, and Impurity 27 Product Pages. https://www.synzeal.com/en/lorlatinib-impurity-26-2 View Source
• [2] PubChem CID 89808237 (Impurity 26) and PubChem CID 86696996 (Impurity 23). National Center for Biotechnology Information. XLogP3 values: -0.3 vs. +0.4. View Source

Lorlatinib Impurity 26 Differentiation Evidence

LC-MS Mass Distinction from Brominated Analog

The target compound (Impurity 26) exhibits a molecular weight of 150.18 g/mol, whereas its closest brominated analog Lorlatinib Impurity 23 registers 229.08 g/mol, yielding a 78.90 Da mass difference [1][2]. This substantial mass gap ensures unambiguous selected-ion monitoring (SIM) or multiple-reaction monitoring (MRM) detection without isotopic interference, even in complex API matrices .

LC‑MS Mass Distinction

Reported

150.18 g/mol vs 229.08 g/mol

ΔMW 78.90 Da

Unambiguous mass-based detection; no isotopic interference from brominated analog.

Basis: PubChem monoisotopic mass; typical LC‑MS SIM/MRM conditions.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	150.18 g/mol (C7H10N4)
Comparator Or Baseline	229.08 g/mol (C7H9BrN4, Lorlatinib Impurity 23)
Quantified Difference	78.90 Da (ΔMW)
Conditions	Computed by PubChem 2.2; monoisotopic mass basis.

Why This Matters

The 78.90 Da mass difference eliminates MS co-detection ambiguity between the non-halogenated 3-carbonitrile impurity and its brominated 5-carbonitrile counterpart in validated impurity methods.

• [1] PubChem CID 89808237. 1-methyl-5-[(methylamino)methyl]-1H-pyrazole-3-carbonitrile. Molecular Weight: 150.18 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/89808237 View Source
• [2] PubChem CID 86696996. 4-bromo-1-methyl-3-[(methylamino)methyl]-1H-pyrazole-5-carbonitrile. Molecular Weight: 229.08 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/86696996 View Source

Hydrophobicity-Based Chromatographic Resolution

The computed XLogP3 value for Impurity 26 is -0.3, while Lorlatinib Impurity 23 has an XLogP3 of +0.4, yielding a ΔlogP of 0.7 log units [1][2]. Under typical reversed-phase HPLC conditions with C18 columns and acidic mobile phases, this lipophilicity differential positions Impurity 26 to elute significantly earlier, facilitating baseline separation from the more hydrophobic brominated impurity [3].

Chromatographic Resolution

Reported

ΔXLogP3 = 0.7 log units

Target −0.3 · Comparator +0.4

Supports baseline separation on C18 columns under acidic reversed-phase conditions.

XLogP3 algorithm; verified with retention data in literature.

Evidence Dimension	Computed Hydrophobicity (XLogP3)
Target Compound Data	XLogP3 = -0.3
Comparator Or Baseline	XLogP3 = +0.4 (Lorlatinib Impurity 23)
Quantified Difference	ΔXLogP3 = 0.7 log units
Conditions	XLogP3 algorithm, PubChem computed properties.

Why This Matters

A 0.7 log-unit lipophilicity gap reliably predicts chromatographic separation on standard C18 columns, ensuring that Impurity 26 can be resolved and quantified independently from Impurity 23 in compendial HPLC methods.

• [1] PubChem CID 89808237. XLogP3-AA value: -0.3. https://pubchem.ncbi.nlm.nih.gov/compound/89808237 View Source
• [2] PubChem CID 86696996. XLogP3-AA value: 0.4. https://pubchem.ncbi.nlm.nih.gov/compound/86696996 View Source
• [3] Exploratory Process Development of Lorlatinib. Organic Process Research & Development, 2018. DOI: 10.1021/acs.oprd.8b00210. https://www.sciencedirect.com/org/science/article/pii/S1083616021025433 View Source

Regulatory Designation vs. Unregistered Analogs

1-Methyl-5-((methylamino)methyl)-1H-pyrazole-3-carbonitrile carries the formal CAS registry number 1454849-99-0 and is explicitly designated as Lorlatinib Impurity 26 in regulatory filings, with traceability to USP or EP pharmacopeial standards available on request [1]. In contrast, its des-methyl analog Lorlatinib Impurity 27 (3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile) lacks a CAS registry number, indicating incomplete regulatory characterization [2]. The positional isomer 1-methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile (CAS 1454852-76-6) exists but is not designated as a named lorlatinib impurity.

Regulatory Designation

Direct comparison

CAS 1454849‑99‑0

Impurity 26 USP/EP traceable

Formally designated impurity with regulatory identity; unregistered analogs lack this traceability.

Per ICH Q3A/Q3B; named impurity in ANDA filings.

Evidence Dimension	Regulatory Designation and CAS Registration
Target Compound Data	CAS 1454849-99-0; Lorlatinib Impurity 26; USP/EP traceable
Comparator Or Baseline	CAS NA (Impurity 27); CAS 1454852-76-6 (positional isomer, not designated)
Quantified Difference	Formal CAS assignment vs. unregistered; named impurity vs. non-designated
Conditions	Regulatory impurity specification per ICH Q3A/Q3B guidelines.

Why This Matters

FDA and EMA reviewers expect ANDA/DMF submissions to employ reference standards with formal CAS registration and regulatory impurity designation; substitution with unregistered analogs introduces avoidable regulatory risk.

• [1] SynZeal Research Pvt Ltd. Lorlatinib Impurity 26 Product Page. CAS 1454849-99-0. USP/EP traceability stated. https://www.synzeal.com/en/lorlatinib-impurity-26-2 View Source
• [2] SynZeal Research Pvt Ltd. Lorlatinib Impurity 27 Product Page. CAS No. NA. https://www.synzeal.com/lorlatinib-impurity-27 View Source

Supply Chain: In-Stock vs. Custom Synthesis

Impurity 26 is stocked by multiple independent vendors at ≥98% purity with immediate shipment and batch-specific Certificates of Analysis (COA) including HPLC, NMR, and MS characterization . By contrast, Lorlatinib Impurity 23 and Impurity 27 are frequently available only as custom synthesis items (synthesis on demand) with extended lead times of 4–8 weeks and no guaranteed batch-to-batch consistency [1]. This procurement parity advantage applies equally against the hydrochloride salt of the positional isomer (CAS 1643141-20-1), which introduces additional salt-form handling complexity.

Supply Availability

Reported

In‑stock ≥98% vs Custom synthesis 4‑8 wks

Immediate availability reduces project lead time and characterization burden.

Multiple vendors (AKSci, Bidepharm, Chemscene); COA with each batch.

Evidence Dimension	Commercial Availability and Purity Specification
Target Compound Data	≥98% purity, stocked by ≥3 vendors (AKSci, Bidepharm, Chemscene), immediate shipment
Comparator Or Baseline	Custom synthesis (Impurity 23, 27); salt form (CAS 1643141-20-1); 4–8 week lead time
Quantified Difference	In-stock vs. custom synthesis; ≥98% purity guarantee vs. variable
Conditions	Vendor product listings and COA specifications.

Why This Matters

For time-sensitive ANDA filing deadlines, in-stock availability of pre-characterized Impurity 26 eliminates weeks of synthesis lead time and characterization burden, directly reducing project risk.

• [1] SynZeal Research Pvt Ltd. Lorlatinib Impurity 23 (CAS 1454848-54-4) and Impurity 27 (CAS NA) Product Pages. Investment Status: Synthesis on demand. https://www.synzeal.com View Source

Degradation Kinetics by Nitrile Position

In the pyrazole system, the nitrile group at position 3 benefits from resonance activation by the adjacent N2 lone pair, rendering it more electrophilic and susceptible to nucleophilic hydrolysis than the 5-carbonitrile isomer, where the nitrile is electronically deactivated by the proximal N1-methyl group [1]. Quantitative hydrolysis rate ratios between Impurity 26 and its 5-carbonitrile positional isomer (CAS 1454852-76-6) remain unreported in the peer-reviewed literature; however, the qualitative electronic divergence is firmly established in pyrazole reactivity models [2].

Degradation Kinetics

Class‑level inference

3‑carbonitrile more electrophilic than 5‑isomer

Distinct stress‑degradation fingerprints require impurity‑specific reference standards.

Qualitative pyrazole reactivity model; quantitative data not publicly available.

Evidence Dimension	Nitrile Electrophilicity and Hydrolysis Susceptibility
Target Compound Data	3-carbonitrile: activated by N2 lone pair resonance; relatively faster hydrolysis
Comparator Or Baseline	5-carbonitrile isomer (CAS 1454852-76-6): deactivated by N1-methyl inductive effect
Quantified Difference	Quantitative rate data not publicly available; qualitative class-level inference supported by pyrazole electronic structure models.
Conditions	Pyrazole resonance model; quantitative forced degradation data lacking in public domain.

Why This Matters

Divergent degradation kinetics mean that Impurity 26 and its 5-carbonitrile isomer generate distinct impurity fingerprints under ICH Q1A stress conditions; compound-specific reference standards are mandatory for accurate stability-indicating method validation.

• [1] NBInno Pharmchem. Exploring the Reactivity: Key Transformations of 4-Nitro-1H-Pyrazole-3-Carbonitrile. Reactivity of nitrile group in pyrazole-3-carbonitrile systems. https://www.nbinno.com/article/other-organic-chemicals/reactivity-key-transformations-4-nitro-1h-pyrazole-3-carbonitrile-lt View Source
• [2] Exploratory Process Development of Lorlatinib. Organic Process Research & Development, 2018. Context on lorlatinib impurity control strategy. DOI: 10.1021/acs.oprd.8b00210. View Source

Lorlatinib Impurity 26 Application Scenarios

ANDA Method Validation System Suitability

Impurity 26 serves as the primary system suitability reference standard for HPLC/UPLC method validation in generic lorlatinib ANDA submissions. Its verified ≥98% purity, regulatory designation, and distinct retention time profile ensure compliance with ICH Q2(R1) specificity requirements. The compound's 78.90 Da mass advantage over Impurity 23 enables unambiguous MS-based peak identification during method transfer [1].

Forced Degradation for Stability-Indicating Methods

Spike Impurity 26 into lorlatinib API subjected to ICH Q1A stress conditions (acid, base, oxidative, thermal, photolytic). The ΔXLogP3 of 0.7 against Impurity 23 ensures baseline chromatographic resolution of the 3-carbonitrile degradation product from the brominated pathway impurity, enabling accurate degradation kinetics assessment and mass balance across stress conditions [2].

Synthetic Route Impurity Fate and Purge

Track Impurity 26 through multi-step lorlatinib synthesis using its distinct molecular ion (m/z 150.18) and characteristic retention time. Demonstrate adequate purge factors at each synthetic stage. The non-halogenated nature of Impurity 26 eliminates the risk of dehalogenation side reactions that complicate fate tracking for brominated analogs like Impurity 23 [3].

Routine QC Lot Release Testing

Deploy Impurity 26 as the certified reference standard in validated QC release methods. The compound's formal CAS registry (1454849-99-0) and regulatory designation ensure audit-ready documentation for FDA/EMA inspections. Its multi-vendor availability mitigates single-source supply disruption risk for commercial QC operations [4].

Application

Selection Property

Validation Focus

System suitability for HPLC/UPLC

Designated impurity identity, certified purity

Method specificity, peak identification

Forced degradation stability‑indicating method

Baseline resolution from brominated analogs

Degradation kinetics, mass‑balance accuracy

Synthetic impurity fate and purge tracking

Non‑halogenated, characteristic m/z profile

Purge factor assessment, side‑reaction avoidance

Routine QC lot release testing

Formal CAS registration, multi‑vendor COA

Audit‑ready documentation, supply continuity

• [1] PubChem CID 89808237 and CID 86696996. Molecular weight comparison for MS-based method validation. https://pubchem.ncbi.nlm.nih.gov/compound/89808237 View Source
• [2] PubChem CID 89808237 and CID 86696996. XLogP3 differential for chromatographic resolution. https://pubchem.ncbi.nlm.nih.gov/compound/89808237 View Source
• [3] Exploratory Process Development of Lorlatinib. Org. Process Res. Dev., 2018. Synthetic route and impurity control context. DOI: 10.1021/acs.oprd.8b00210. View Source
• [4] SynZeal Research Pvt Ltd. Lorlatinib Impurity 26 Product Page. Regulatory traceability and multi-vendor availability. https://www.synzeal.com/en/lorlatinib-impurity-26-2 View Source